N-(Diphenylmethylene)glycine ethyl ester

• IUPAC Name: ethyl 2-(benzhydrylideneamino)acetate
• InChI: InChI=1S/C17H17NO2/c1-2-20-16(19)13-18-17(14-9-5-3-6-10-14)15-11-7-4-8-12-15/h3-12H,2,13H2,1H3
• InChI Key: QUGJYNGNUBHTNS-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CN=C(C1=CC=CC=C1)C2=CC=CC=C2
• Molecular Formula: C17H17NO2
• DSSTOX Substance ID: DTXSID10312883
• Molecular Weight: 267.32 g/mol
• CAS RN: 69555-14-2

Description

“N-(Diphenylmethylene)glycine ethyl ester” is a Schiff base that can be converted to amino alcohols and amino esters. It is also known as "Ethyl (diphenylmethylenamino)acetate".

Synthesis Analysis

While specific synthesis methods for “N-(Diphenylmethylene)glycine ethyl ester” were not found in the search results, Schiff bases like this compound are typically synthesized through the condensation of an amine and a carbonyl compound.

Molecular Structure Analysis

The molecular formula of “N-(Diphenylmethylene)glycine ethyl ester” is C17H17NO2. Its molecular weight is 267.33.

Physical And Chemical Properties Analysis

“N-(Diphenylmethylene)glycine ethyl ester” is a solid at 20°C. It has a melting point of 50.0 to 54.0°C and a boiling point of 195°C at 2 mmHg. It is soluble in methanol.

Scientific Research Applications

Synthesis of Amino Alcohols and Amino Esters

. This conversion is significant in the synthesis of various pharmaceuticals and organic compounds.

Intermediate in Organic Synthesis

. .

Diagnostic Assay Manufacturing

. These assays are essential tools in medical and biological research for diagnosing diseases and monitoring treatment effectiveness.

Hematology Research

. Hematology is the study of blood and blood diseases, and this compound can be used in the development of new treatments and therapies.

Histology Research

. Histology is the study of the microscopic structure of tissues, and this compound can be used in the preparation of tissue samples for microscopic examination.

Dye for Biological Research

. While not exactly the same compound, it suggests potential uses of “N-(Diphenylmethylene)glycine ethyl ester” in similar applications.

Safety and Hazards

“N-(Diphenylmethylene)glycine ethyl ester” is moisture sensitive. It should be stored under inert gas and in a dry, cool, and well-ventilated place. Contact with skin, eyes, or clothing should be avoided, as well as ingestion and inhalation.

Mechanism of Action

Target of Action

N-(Diphenylmethylene)glycine ethyl ester, also known as Ethyl N-(diphenylmethylene)glycinate, is a Schiff base

Mode of Action

As a Schiff base, N-(Diphenylmethylene)glycine ethyl ester can be converted to amino alcohols and amino esters

Biochemical Pathways

Given its ability to convert into amino alcohols and amino esters , it may influence pathways involving these compounds.

Pharmacokinetics

Its solubility in ethanol suggests that it could potentially be absorbed and distributed in the body

Result of Action

Its conversion into amino alcohols and amino esters could potentially have various effects depending on the specific targets and pathways involved.

Action Environment

Environmental factors can influence the action, efficacy, and stability of N-(Diphenylmethylene)glycine ethyl ester. For instance, its stability may be affected by moisture

Synthesis routes and methods I

Procedure details

To a 250 mL round bottom flask, was added 5.52 g of benzophenone (1 eq), 8.46 g of glycine ethyl ester hydrochloride (1, 2 eq), 67 mL of toluene, and a trace amount of BF3 Et2O. The slurry was heated to reflux (112˜113° C.). Tributylamine (11.2 g) was then added dropwise over 120 min. The reaction mixture was stirred at reflux (114-116° C.) until the area percent (AP) of benzophenone <9.0% by HPLC (22-29 h). The reaction mixture was cooled to 15-25° C. and water (35 mL) was added. After phase separation, the organic phase was concentrated to 50% (w/w) under reduced pressure at <40°. The concentrated solution was then cooled to 20° C., followed by addition of methanol (3 mL). The slurry was cooled to 10° C. and stirred for 30 min. The resultant slurry was filtered. The wet cake was washed with cold water/methanol (5:1 v/v, 2×20 mL), and dried under vacuum at 20° C. for 24 h to give N-(diphenylmethylene)glycine ethyl ester (2) as an off-white to yellow solid (5.5 g, 95% pure by HPLC, 65.6% isolated yield). 1H NMR (CDCl3): δ1.27 (t, J=7.25 Hz, 3H), 4.20 (s, 2H), 4.20 (q, J=7.07, 2H), 7.17-7.67 (m, 10H).

Synthesis routes and methods II

Procedure details

Benzophenone imine (100 g, 0.54 mol), and 78.4 g, 0.56 mol) ethyl glycinate hydrochloride are combined in 2 L of dichloromethane and stirred overnight at room temperature. A precipitate (ammonium chloride) is filtered and the solution washed with water, dried over magnesium sulfate, and concentrated. The residual oil is dissolved in 200 mL of boiling diethyl ether, cooled to room temperature, and diluted with 600 mL of hexane. Some seed crystals from a previous experiment are added and the mixture cooled at +2° C. overnight. A white crystalline precipitate is collected and the mother liquor is concentrated to one-half of the volume, cooled overnight as above. This affords a second crop of product. The total yield is 133.0 g of the title compound; mp 52°-54° C.

Synthesis routes and methods III

Procedure details

To a 250 mL round bottom flask, was added 5.52 g of benzophenone (1 eq), 8.46 g of glycine ethyl ester hydrochloride (1, 2 eq), 67 mL of toluene, and a trace amount of BF3.Et2O. The slurry was heated to reflux (112˜113° C.). Tributylamine (11.2 g) was then added dropwise over 120 min. The reaction mixture was stirred at reflux (114–116° C.) until the area percent (AP) of benzophenone <9.0% by HPLC (22–29 h). The reaction mixture was cooled to 15–25° C. and water (35 mL) was added. After phase separation, the organic phase was concentrated to 50% (w/w) under reduced pressure at <40°. The concentrated solution was then cooled to 20° C., followed by addition of methanol (3 mL). The slurry was cooled to 10° C. and stirred for 30 min. The resultant slurry was filtered. The wet cake was washed with cold water/methanol (5:1 v/v, 2×20 mL), and dried under vacuum at 20° C. for 24 h to give N-(diphenylmethylene)glycine ethyl ester (2) as an off-white to yellow solid (5.5 g, 95% pure by HPLC, 65.6% isolated yield). 1H NMR (CDCl3): δ 1.27 (t, J=7.25 Hz, 3H), 4.20 (s, 2H), 4.20 (q, J=7.07, 2H), 7.17–7.67 (m, 10H). Preparation of Ethyl 2-(diphenylmethylene)amino-2-difluoromethyl-4-cyanobutanoate from N-(Diphenylmethylene)glycine Ethyl Ester (R1=CH3CH2, R2=Ph)

Synthesis routes and methods IV

Procedure details

A suspension of glycine ethylester, monohydrochloride (13.96 g, 100 mmol) and benzophenone imine (18.1 g, 100 mmol) in distilled dichloromethane (600 mL) was stirred at room temperature (RT) for 24 hours (h.). The mixture was diluted with water (250 mL) and the dichloromethane extract was separated, dried (MgSO4), filtered and concentrated under reduced pressure and in vacuo to obtain ethyl-N-(diphenylmethylene)-glycinate as a white solid (25.3 g, 95%). Ref.: M. J. O'Donnell, R. L. Polt J. Org, Chem. 47, 2663, 1982.